Cas no 1631-83-0 (Chlorodiphenylsilane)

Chlorodiphenylsilane (C12H11ClSi) is an organosilicon compound widely used as an intermediate in the synthesis of silicones, silane coupling agents, and other functional materials. Its key advantages include high reactivity due to the presence of a chlorine atom, enabling efficient substitution reactions with nucleophiles. The diphenyl groups contribute to enhanced thermal stability and hydrophobicity in derived products. This compound is particularly valuable in producing phenyl-modified silicones, which exhibit improved optical clarity and resistance to oxidation. Chlorodiphenylsilane is also employed in surface treatment applications, where it imparts water-repellent and adhesive properties. Proper handling under inert conditions is recommended due to its moisture sensitivity.
Chlorodiphenylsilane structure
Chlorodiphenylsilane structure
Product name:Chlorodiphenylsilane
CAS No:1631-83-0
MF:C12H10ClSi
MW:217.746303081512
MDL:MFCD00045144
CID:83841
PubChem ID:24885189

Chlorodiphenylsilane Chemical and Physical Properties

Names and Identifiers

    • Diphenylchlorosilane
    • Chlorodiphenylsilane
    • DIPHENYLCHLOROSILANE, tech-95
    • chloro(diphenyl)silicon
    • Diphenylsilyl chloride
    • chlorodiphenyl-silan
    • Silane, chlorodiphenyl-
    • Benzene, 1,1'-(chlorosilylene)bis-
    • Chlorodiphenylsilane, 90+%
    • CHLORODIPHENYLSILANE, TECH., 90%
    • Chlorodiphenylsilane technical grade, 90%
    • Chloro(diphenyl)silane
    • C12H11ClSi
    • 8289AA
    • FCH1321874
    • S07725
    • FT-0604877
    • SCHEMBL297217
    • MFCD00045144
    • DTXSID90883703
    • A851797
    • J-010016
    • 1631-83-0
    • Chlorodiphenylsilane.
    • ?DIPHENYLCHLOROSILANE
    • AKOS016010259
    • EINECS 216-634-8
    • DIPHENYLCHLOROSILANE, tech
    • YCITZMJNBYYMJO-UHFFFAOYSA-N
    • DB-043549
    • MDL: MFCD00045144
    • Inchi: 1S/C12H10ClSi/c13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
    • InChI Key: YCITZMJNBYYMJO-UHFFFAOYSA-N
    • SMILES: Cl[Si](C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H] |^1:1|
    • BRN: 2937164

Computed Properties

  • Exact Mass: 218.03200
  • Monoisotopic Mass: 217.02403
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Topological Polar Surface Area: 0
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Colorless or grayish yellow liquid.
  • Density: 1.118 g/mL at 25 °C(lit.)
  • Boiling Point: 143 °C/10 mmHg(lit.)
  • Flash Point: Fahrenheit: 221 ° f
    Celsius: 105 ° c
  • Refractive Index: n20/D 1.578(lit.)
  • Solubility: Insuluble (6.1E-4 g/L) (25 ºC),
  • Water Partition Coefficient: Reacts with water.
  • PSA: 0.00000
  • LogP: 1.76340
  • Sensitiveness: Moisture Sensitive
  • Solubility: Response.
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Chlorodiphenylsilane Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
  • Hazardous Material transportation number:UN 2987 8/PG 2
  • WGK Germany:1
  • Hazard Category Code: 34
  • Safety Instruction: S26-S28-S36/37/39-S45
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: C
  • Packing Group:II
  • Hazard Level:8
  • Safety Term:8
  • TSCA:Yes
  • HazardClass:8
  • PackingGroup:II
  • Packing Group:II
  • Risk Phrases:R34
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Chlorodiphenylsilane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Chlorodiphenylsilane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C077865-5g
Chlorodiphenylsilane
1631-83-0
5g
$ 475.00 2022-06-06
Oakwood
S07725-1g
Diphenylchlorosilane
1631-83-0 95%
1g
$60.00 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C824664-25g
Chlorodiphenylsilane
1631-83-0 90%
25g
¥990.00 2022-09-02
abcr
AB173884-25 g
Chlorodiphenylsilane, 90%; .
1631-83-0 90%
25 g
€239.00 2023-07-20
Oakwood
S07725-5g
Diphenylchlorosilane
1631-83-0 95%
5g
$180.00 2024-07-19
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0764569967-1g
Chlorodiphenylsilane
1631-83-0 90%
1g
¥ 329.4 2024-07-19
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L03602-5g
Chlorodiphenylsilane, tech. 90%
1631-83-0 tech. 90%
5g
¥1153.00 2023-03-01
BAI LING WEI Technology Co., Ltd.
J30673935-25ml
Chlorodiphenylsilane
1631-83-0 technical grade, 90%
25ml
¥3257 2023-11-24
BAI LING WEI Technology Co., Ltd.
J92099174-10g
Chlorodiphenylsilane
1631-83-0 95+%
10g
¥2844 2023-11-24
BAI LING WEI Technology Co., Ltd.
A01367066-25g
Chlorodiphenylsilane
1631-83-0 90%
25g
¥1469 2023-11-24

Chlorodiphenylsilane Related Literature

Additional information on Chlorodiphenylsilane

Recent Advances in the Application of Chlorodiphenylsilane (CAS: 1631-83-0) in Chemical and Biomedical Research

Chlorodiphenylsilane (CAS: 1631-83-0) is a versatile organosilicon compound that has garnered significant attention in recent years due to its wide range of applications in chemical synthesis, material science, and biomedical research. This compound, characterized by its reactive silicon-chlorine bond and two phenyl groups, serves as a key intermediate in the synthesis of various silane-based materials and pharmaceuticals. Recent studies have explored its potential in drug delivery systems, surface modifications, and as a precursor for advanced polymeric materials.

One of the most notable advancements involves the use of Chlorodiphenylsilane in the development of silicon-based drug delivery carriers. Researchers have demonstrated that its derivatives can enhance the stability and bioavailability of hydrophobic drugs, making it a promising candidate for targeted cancer therapies. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted the successful encapsulation of chemotherapeutic agents using Chlorodiphenylsilane-modified nanoparticles, which exhibited improved tumor-targeting efficiency and reduced systemic toxicity.

In addition to its biomedical applications, Chlorodiphenylsilane has been extensively studied in material science. Its ability to form stable siloxane bonds makes it an ideal candidate for surface functionalization. Recent work published in *Advanced Materials* showcased its use in creating hydrophobic coatings with exceptional durability, which are being explored for applications in medical implants and diagnostic devices. The study reported that surfaces treated with Chlorodiphenylsilane derivatives exhibited superior resistance to bacterial adhesion, a critical factor in preventing hospital-acquired infections.

Furthermore, Chlorodiphenylsilane has been employed as a precursor in the synthesis of novel polymeric materials. A 2024 study in *Polymer Chemistry* detailed the development of silane-based polymers with tunable mechanical properties, enabled by the controlled hydrolysis and condensation of Chlorodiphenylsilane. These polymers are being investigated for use in flexible electronics and biodegradable medical devices, offering a sustainable alternative to traditional petroleum-based materials.

Despite its promising applications, challenges remain in the large-scale production and purification of Chlorodiphenylsilane. Recent efforts have focused on optimizing synthetic protocols to improve yield and reduce environmental impact. For example, a green chemistry approach published in *ACS Sustainable Chemistry & Engineering* demonstrated a solvent-free synthesis method that minimizes waste and energy consumption, paving the way for more sustainable industrial processes.

In conclusion, Chlorodiphenylsilane (CAS: 1631-83-0) continues to be a compound of significant interest in both chemical and biomedical research. Its unique properties and versatility make it a valuable tool for advancing drug delivery systems, material science, and sustainable chemistry. Future research is expected to further explore its potential in emerging fields such as nanotechnology and regenerative medicine, solidifying its role as a cornerstone in modern scientific innovation.

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